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Compound of Interest

Compound Name: Trimethyl phosphonoacetate

Cat. No.: B042384 Get Quote

The Michaelis-Arbuzov Reaction: Mechanism
The Michaelis-Arbuzov reaction is a cornerstone in organophosphorus chemistry for the

formation of a phosphorus-carbon bond[2]. The reaction transforms a trivalent phosphorus

ester, such as a phosphite, into a pentavalent phosphorus species, like a phosphonate, by

reacting it with an alkyl halide[3].

The synthesis of trimethyl phosphonoacetate proceeds by reacting trimethyl phosphite with

methyl chloroacetate[1][4]. The mechanism involves two main steps[3][5]:

Nucleophilic Attack: The nucleophilic phosphorus atom of the trimethyl phosphite attacks the

electrophilic carbon atom of methyl chloroacetate in an SN2 reaction. This step forms a

quasi-phosphonium salt intermediate.

Dealkylation: The displaced chloride anion then attacks one of the methyl groups on the

phosphonium intermediate, also via an SN2 mechanism. This results in the formation of the

final product, trimethyl phosphonoacetate, and the byproduct, methyl chloride[3].
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Reactants
Intermediate

Products

P(OCH₃)₃
Trimethyl Phosphite

+
ClCH₂COOCH₃

Methyl Chloroacetate

[(CH₃O)₃P⁺-CH₂COOCH₃] Cl⁻
Phosphonium Salt

 Sₙ2 Attack 

(CH₃O)₂P(O)CH₂COOCH₃

Trimethyl Phosphonoacetate
+

CH₃Cl
Methyl Chloride

 Dealkylation (Sₙ2) 
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Preparation & Reaction

Workup & Purification

Charge Reactor
with Methyl Chloroacetate

Heat to Reaction Temp
(~118-125°C)

Slowly Add
Trimethyl Phosphite

Maintain Temp & Stir
(e.g., 2-14 hours)

Isolate Crude Product

Purify via Vacuum
Distillation

Characterize Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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